3-chloro-N-(4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl)benzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities.
Scientific Research Applications
EGFR and erbB2 Inhibitors
Benzamide derivatives have been recommended as potential inhibitors for EGFR (Epidermal Growth Factor Receptor) and erbB2 (a member of the epidermal growth factor receptor family), which are important targets in cancer therapy .
DNA/RNA Binding Ligands
These compounds can act as binding ligands for DNA and RNA, which may have implications in gene therapy and molecular biology research .
Antitumor Agents
Research suggests that benzamide derivatives can serve as antitumor agents, providing a pathway for developing new cancer treatments .
Anti-Alzheimer Agents
Some benzamide derivatives have shown potential as agents against Alzheimer’s disease, offering a direction for therapeutic research in neurodegenerative disorders .
Antidiabetic Agents
These compounds may also play a role as antidiabetic agents, contributing to the treatment and management of diabetes .
Antiparasitic Agents
Benzamide derivatives have been used as antiparasitic agents, which could be beneficial in treating parasitic infections .
Antimicrobial Agents
They have antimicrobial properties, making them useful in the study of infectious diseases and the development of new antibiotics .
Material Science Applications
Benzamide derivatives are used in material science for chemosensing, fluorescence applications, and as intermediates in organic reactions, which could be explored further for the specific compound .
properties
IUPAC Name |
3-chloro-N-[4-(dimethylamino)-2-piperidin-1-ylpyrimidin-5-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN5O/c1-23(2)16-15(21-17(25)13-7-6-8-14(19)11-13)12-20-18(22-16)24-9-4-3-5-10-24/h6-8,11-12H,3-5,9-10H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWRMIIFOEFUYCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)C2=CC(=CC=C2)Cl)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.